C.I.Acid Blue 54

Specification

• CAS No.: 12219-16-8
• Molecular Formula: C9H8N2O
• Molecular Weight: 0

Introduction

PHYSICAL AND CHEMICAL PROPERTIES

General Properties

While specific data for C.I. Acid Blue 54 is limited, acid blue dyes generally exhibit certain common properties. Based on the properties of related acid blue compounds, we can reasonably infer several characteristics:

Property	Likely Characteristics of C.I. Acid Blue 54	Basis for Inference
Physical State	Powder or crystalline solid	Common for acid dyes
Color	Blue to blue-violet	Based on "Blue" classification
Water Solubility	Highly water soluble	Characteristic of acid dyes with sulfonate groups
pH Sensitivity	Maximum color intensity at acidic pH	Typical behavior of acid dyes
Light Fastness	Moderate to good	Similar to related acid dyes

APPLICATIONS AND USES

Industrial Applications

Based on the applications of similar acid dyes, C.I. Acid Blue 54 likely has utility in the following areas:

• Textile Dyeing: Particularly for protein fibers such as wool, silk, and nylon. Acid dyes are known for their ability to form strong ionic bonds with positively charged amino groups in these fibers.

• Leather Coloration: Many acid dyes are employed in leather dyeing processes due to their affinity for protein materials.

• Paper Coloration: Some acid dyes are used in specialty paper manufacturing, though this application is less common than textile dyeing.

Research and Analytical Applications

Acid blue dyes have found various applications in research settings:

• Protein Staining: Related acid blue dyes are used in protein electrophoresis and histological staining procedures.

• Environmental Studies: Acid dyes are often used as model compounds in research on wastewater treatment methods and adsorption studies.

Adsorbent Material	Removal Efficiency	Adsorption Capacity
Exfoliated Graphite	Minimum 70%	5.02 g dye/g adsorbent
Musa spp. waste (Banana peel)	Variable based on conditions	Not specified

The adsorption of acid dyes typically follows either Langmuir or Freundlich isotherm models, with the Langmuir model often providing a better fit, suggesting monolayer adsorption.

Kinetics of Removal

Kinetic studies on the adsorption of acid dyes provide insights into the rate and mechanisms of removal. For example, the adsorption of acid violet 54 (a related compound) on Musa spp. waste follows second-order kinetics with an average rate constant of 0.0018675 g/mg·min. Such kinetic information is crucial for designing effective treatment systems for industrial effluents containing acid dyes.

PHOTOCHEMICAL DEGRADATION

Advanced oxidation processes represent another approach to the removal and degradation of acid dyes in wastewaters. Studies on related compounds have demonstrated the effectiveness of UV/H₂O₂ and UV/Fenton processes for dye degradation.

UV/Fenton Process

Research has shown that the UV/Fenton process is more efficient than UV/H₂O₂ for the rapid degradation of acid dyes. The decolorization kinetics typically follow a pseudo-first-order model, with the rate being influenced by factors such as:

• Initial pH of the solution

• Concentration of H₂O₂

• Concentration of Fe²⁺ (for Fenton process)

• Initial dye concentration

ENVIRONMENTAL CONSIDERATIONS

Environmental Fate and Toxicity

The environmental implications of acid dyes are an important consideration due to their use in industrial processes and potential release into aquatic ecosystems. While specific toxicity data for C.I. Acid Blue 54 is limited, acid dyes generally raise environmental concerns:

• Persistence: Many acid dyes are resistant to biodegradation due to their synthetic nature and complex aromatic structures.

• Aquatic Toxicity: Acid dyes can affect aquatic organisms by reducing light penetration in water bodies and potentially exerting direct toxic effects.

• Bioaccumulation: Due to their water solubility, most acid dyes have limited potential for bioaccumulation, but this should be confirmed specifically for C.I. Acid Blue 54.

Regulatory Status

The regulatory status of C.I. Acid Blue 54 varies by region and application. Based on information about similar compounds, considerations likely include:

• Classification according to GHS (Globally Harmonized System) criteria

• Potential hazard statements related to eye irritation, as seen with C.I. Acid Blue 147

• Handling precautions and waste disposal requirements

ANALYTICAL METHODS

Several analytical techniques are applicable to the detection, quantification, and characterization of acid dyes including C.I. Acid Blue 54:

Spectroscopic Methods

UV-Visible spectrophotometry is commonly used for the quantitative analysis of acid dyes in solution, based on the Beer-Lambert law. For related acid blue dyes, absorbance measurements are typically taken at the λmax in the range of 600-650 nm.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) with diode array detection (DAD) or mass spectrometry (MS) detection provides powerful methods for the separation and identification of acid dyes in complex matrices. Reverse-phase HPLC using C18 columns with gradient elution (water/acetonitrile with 0.1% trifluoroacetic acid) is commonly employed for acid dyes.

RESEARCH GAPS AND FUTURE DIRECTIONS

The review of available literature reveals several important research gaps regarding C.I. Acid Blue 54:

• Comprehensive Characterization: There is a need for detailed structural elucidation and physicochemical characterization of C.I. Acid Blue 54, including NMR, IR, and mass spectrometric analyses.

• Standardized Methods: Development of standardized analytical methods specifically validated for C.I. Acid Blue 54 would enhance research reproducibility.

• Environmental Impact Assessment: Systematic studies on the environmental fate, biodegradability, and ecotoxicological profile of C.I. Acid Blue 54 are needed.

• Advanced Treatment Technologies: Further research on efficient and economical methods for the removal and degradation of C.I. Acid Blue 54 from industrial effluents would be valuable.